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Introduction
CCT373566 is a potent and orally active small molecule that operates as a molecular glue

degrader of the transcriptional repressor B-cell lymphoma 6 (BCL6).[1] BCL6 is a well-

established oncogenic driver in various lymphoid malignancies, including diffuse large B-cell

lymphoma (DLBCL), making it a compelling therapeutic target.[2][3][4] CCT373566 induces the

proteasomal degradation of BCL6, leading to potent anti-proliferative effects in BCL6-

dependent lymphoma cell lines.[5] These application notes provide a comprehensive overview

of CCT373566's activity and offer detailed protocols for its use in lymphoma research.

Mechanism of Action
CCT373566 functions as a "molecular glue," inducing the degradation of BCL6. Unlike

traditional inhibitors that only block a protein's function, CCT373566 facilitates the interaction

between BCL6 and components of the ubiquitin-proteasome system, leading to the

ubiquitination and subsequent degradation of the BCL6 protein.[3] This removal of the BCL6

protein alleviates the transcriptional repression of its target genes, which are involved in critical

cellular processes such as cell cycle control, DNA damage response, and differentiation.[2] The
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degradation of BCL6 by CCT373566 has been shown to be more effective at inhibiting

lymphoma cell proliferation than mere inhibition of BCL6's co-repressor interactions.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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